Cas no 2143942-14-5 (Propane, 1-bromo-3-(difluoromethoxy)-)

• Product Name: Propane, 1-bromo-3-(difluoromethoxy)-
• CAS No: 2143942-14-5
• MF: C₄H₇BrF₂O
• MW: 188.998587846756
• CID: 5834856
• PubChem ID: 138040646
• Update Time: 2025-05-23

Propane, 1-bromo-3-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-3-(difluoromethoxy)-
• 1-Bromo-3-(difluoromethoxy)propane
• 2143942-14-5
• AT14903
• EN300-6487657

• Inchi： 1S/C4H7BrF2O/c5-2-1-3-8-4(6)7/h4H,1-3H2
• InChI Key： NGEJOVOFUKYLJM-UHFFFAOYSA-N
• SMILES： C(Br)CCOC(F)F

Computed Properties

• Exact Mass: 187.96483g/mol
• Monoisotopic Mass: 187.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 107.2±30.0 °C(Predicted)

Additional information on Propane, 1-bromo-3-(difluoromethoxy)-

Comprehensive Analysis of Propane, 1-bromo-3-(difluoromethoxy)- (CAS No. 2143942-14-5) and Its Applications

The chemical compound Propane, 1-bromo-3-(difluoromethoxy)- (CAS No. 2143942-14-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, characterized by the presence of a bromine atom and a difluoromethoxy group on a propane backbone, is part of a growing class of fluorinated organic compounds that are increasingly important in various industrial and research settings. The integration of fluorine atoms into organic molecules often imparts desirable characteristics such as enhanced stability, lipophilicity, and metabolic resistance, making compounds like 1-bromo-3-(difluoromethoxy)propane valuable in fields ranging from pharmaceuticals to materials science.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-bromo-3-(difluoromethoxy)propane?" The answer lies in its versatile reactivity. The bromine atom serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the difluoromethoxy group can influence electronic properties and steric hindrance. Researchers have explored its use as a building block in the synthesis of more complex molecules, particularly in the development of agrochemicals and specialty chemicals. Its potential role in the creation of novel polymers with unique thermal and chemical resistance is another area of active investigation, aligning with the global trend toward high-performance materials.

Another hot topic in searches related to CAS 2143942-14-5 revolves around its safety profile and handling. While not classified as hazardous under standard regulations, proper laboratory practices are essential when working with this compound. Users often inquire about "storage conditions for 1-bromo-3-(difluoromethoxy)propane" and "compatibility with other reagents." It is generally recommended to store the compound in a cool, dry place, away from strong oxidizing agents, and under an inert atmosphere if long-term stability is required. These precautions ensure the compound's integrity and prevent unintended reactions.

The synthesis of Propane, 1-bromo-3-(difluoromethoxy)- is another area of interest. Modern synthetic routes often involve the bromination of 3-(difluoromethoxy)propan-1-ol or similar precursors, with careful control of reaction conditions to maximize yield and purity. Researchers are particularly keen on optimizing these processes to reduce waste and improve scalability, reflecting the broader chemical industry's focus on green chemistry principles. Questions like "How to synthesize 1-bromo-3-(difluoromethoxy)propane efficiently?" are common in academic and industrial forums, highlighting the demand for sustainable methodologies.

In the context of intellectual property and market trends, CAS No. 2143942-14-5 has appeared in several patent applications, particularly in areas related to advanced material science and functionalized intermediates. The compound's unique combination of bromine and fluorine substituents makes it a candidate for proprietary formulations, especially in coatings and electronic materials. This aligns with the increasing demand for fluorinated compounds in high-tech industries, where performance under extreme conditions is critical.

Looking ahead, the future of 1-bromo-3-(difluoromethoxy)propane appears promising. As industries continue to seek innovative solutions for challenges in energy storage, electronics, and sustainable chemistry, compounds like this will likely play a pivotal role. Its adaptability in synthetic pathways and potential to contribute to cutting-edge applications ensure that it remains a subject of ongoing research and commercial interest. For those exploring this compound, understanding its reactivity, safety considerations, and potential applications will be key to unlocking its full value in scientific and industrial contexts.